Cas no 1882466-41-2 (benzyl N-(4-bromo-2-methoxy-6-methylphenyl)carbamate)

• Product Name: benzyl N-(4-bromo-2-methoxy-6-methylphenyl)carbamate
• CAS No: 1882466-41-2
• MF: C₁₆H₁₆BrNO₃
• MW: 350.207143783569
• CID: 6273446
• PubChem ID: 130580913
• Update Time: 2025-06-30

benzyl N-(4-bromo-2-methoxy-6-methylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-6364038
• 1882466-41-2
• benzyl N-(4-bromo-2-methoxy-6-methylphenyl)carbamate

• Inchi： 1S/C16H16BrNO3/c1-11-8-13(17)9-14(20-2)15(11)18-16(19)21-10-12-6-4-3-5-7-12/h3-9H,10H2,1-2H3,(H,18,19)
• InChI Key： ZHPKQUAYRISAJP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C)C=1)NC(=O)OCC1C=CC=CC=1)OC

Computed Properties

• Exact Mass: 349.03136g/mol
• Monoisotopic Mass: 349.03136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 47.6Ų

Additional information on benzyl N-(4-bromo-2-methoxy-6-methylphenyl)carbamate

Comprehensive Overview of Benzyl N-(4-bromo-2-methoxy-6-methylphenyl)carbamate (CAS No. 1882466-41-2)

Benzyl N-(4-bromo-2-methoxy-6-methylphenyl)carbamate (CAS No. 1882466-41-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This carbamate derivative is characterized by its unique molecular structure, which includes a benzyl group, a bromo substituent, and a methoxy functional group. These features make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents and crop protection chemicals.

The compound's CAS No. 1882466-41-2 is a critical identifier for researchers and manufacturers, ensuring precise communication and regulatory compliance. Its systematic name, benzyl N-(4-bromo-2-methoxy-6-methylphenyl)carbamate, reflects its intricate chemical architecture, which is often a focal point in organic synthesis and medicinal chemistry. The presence of the bromo atom, for instance, offers opportunities for further functionalization via cross-coupling reactions, a topic frequently searched in academic and industrial circles.

In recent years, the demand for high-purity intermediates like benzyl N-(4-bromo-2-methoxy-6-methylphenyl)carbamate has surged, driven by advancements in drug discovery and agrochemical innovation. Researchers often inquire about its synthetic routes, solubility profiles, and stability under various conditions, highlighting its relevance in modern chemistry. Additionally, its potential applications in catalysis and material science have sparked interest, aligning with trending searches on sustainable chemistry and green synthesis.

From a technical perspective, the compound's molecular weight and melting point are frequently cited in literature, as they are essential for process optimization and scale-up. Its spectroscopic data, including NMR and IR spectra, are also widely discussed, catering to the needs of analytical chemists. These details are often sought after in patent filings and research publications, underscoring the compound's importance in intellectual property and academic discourse.

Another area of interest is the compound's role in peptide chemistry and protecting group strategies. The carbamate moiety, in particular, is a versatile protecting group for amines, a topic that resonates with synthetic chemists exploring selective deprotection techniques. This aligns with popular queries about amine protection and orthogonal reactivity, making the compound a subject of ongoing research.

In conclusion, benzyl N-(4-bromo-2-methoxy-6-methylphenyl)carbamate (CAS No. 1882466-41-2) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its structural complexity and functional versatility make it a valuable asset in chemical synthesis, while its relevance to contemporary research trends ensures its continued prominence in scientific literature and industrial applications.